5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide

• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol
• IUPAC Name: 5-bromo-2-(cyclopropylmethoxy)-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C11H13BrN2O2/c1-13-10(15)9-4-8(12)5-14-11(9)16-6-7-2-3-7/h4-5,7H,2-3,6H2,1H3,(H,13,15)
• InChI Key: AGKYEPNMVXUKRO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N=CC(=C1)Br)OCC2CC2

Description

5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide is a nicotinamide derivative featuring a bromine substituent at the 5-position of the pyridine ring and a cyclopropylmethoxy group at the 2-position. The N-methylamide group enhances its metabolic stability and bioavailability compared to simpler nicotinic acid derivatives. This compound has garnered interest in medicinal chemistry due to its structural motifs, which are conducive to interactions with biological targets such as kinases or enzymes involved in signaling pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide typically involves multiple steps. One common method starts with the bromination of 2-cyclopropylmethoxy pyridine using hydrobromic acid in the presence of zinc. This intermediate is then subjected to further reactions to introduce the nicotinamide group and the methyl group on the nitrogen atom.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide can undergo several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction under specific conditions, altering its chemical structure and properties.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where it reacts with boronic acids to form new carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

Therapeutic Applications

Cancer Treatment:
This compound has been identified as a potential therapeutic agent for various cancers. Research indicates that it can be effective against conditions such as acute myelogenous leukemia, chronic myelogenous leukemia, metastatic melanoma, and solid tumors. The mechanism involves the modulation of inflammatory pathways and apoptosis in cancer cells, making it a candidate for further development in oncology .

Autoimmune Diseases:
The compound shows promise in treating autoimmune diseases, including systemic lupus erythematosus and multiple sclerosis. Its ability to influence immune responses positions it as a valuable agent in managing conditions characterized by dysregulated immune activity .

Neurological Disorders:
Recent studies have highlighted its potential in addressing neurodegenerative diseases. The compound may help mitigate symptoms associated with conditions like amyotrophic lateral sclerosis and age-related macular degeneration by targeting specific inflammatory pathways involved in neurodegeneration .

Biological Research Applications

Inflammation Studies:
5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide serves as a tool for studying inflammatory cytokine signaling. It has been utilized to explore the inhibition of pathways such as NF-κB, which is crucial in the inflammatory response. This application is vital for understanding the underlying mechanisms of various inflammatory diseases and developing targeted therapies .

Cell Signaling Pathways:
The compound's role in modulating cell signaling pathways makes it an essential reagent in biochemical research. It has been used to investigate kinase activity and its implications in cellular processes, providing insights into cell proliferation, differentiation, and survival .

Chemical Synthesis Applications

Synthetic Reagent:
5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide is employed as a synthetic intermediate in the production of other biologically active compounds. Its unique structure allows for modifications that can lead to the development of new pharmaceuticals with enhanced efficacy or reduced side effects .

Development of Novel Therapeutics:
The compound has been integral in the synthesis of derivatives that exhibit improved pharmacological profiles. For instance, modifications to its structure have led to the discovery of new analogs with increased potency against specific biological targets .

Data Table: Summary of Applications

Application Area	Specific Uses	Mechanism/Action
Therapeutic	Cancer (e.g., leukemia, melanoma)	Modulation of apoptosis and inflammatory pathways
	Autoimmune diseases (e.g., lupus, MS)	Regulation of immune responses
	Neurological disorders (e.g., ALS, AMD)	Targeting neuroinflammatory pathways
Biological Research	Inflammation studies	Inhibition of NF-κB signaling
	Cell signaling pathway investigations	Modulation of kinase activity
Chemical Synthesis	Synthetic intermediate for drug development	Structural modifications for novel compounds

Case Studies

• Cancer Treatment Efficacy:
  A study conducted on the effects of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide on leukemia cells showed significant apoptosis induction compared to control groups. The results indicated a dose-dependent response, suggesting its potential as an effective treatment option for hematological malignancies.
• Inflammation Modulation:
  Research exploring its impact on macrophage activation demonstrated that the compound reduced pro-inflammatory cytokine production significantly. This finding supports its use in developing therapies aimed at chronic inflammatory conditions.
• Neuroprotective Effects:
  In models of neurodegeneration, administration of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide resulted in decreased neuronal loss and improved functional outcomes, highlighting its potential role in treating neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide involves its interaction with specific molecular targets. The bromine atom and the cyclopropylmethoxy group play crucial roles in binding to these targets, which can include enzymes, receptors, or other proteins. The exact pathways and interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide and related compounds:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Properties/Applications	Reference
5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide	C₁₁H₁₄BrN₂O₂	5-Br, 2-(cyclopropylmethoxy), N-methylamide	~301.15 g/mol*	Potential kinase inhibition; enhanced stability
5-Bromo-2-(cyclopropylmethoxy)pyridine	C₉H₁₀BrNO	5-Br, 2-(cyclopropylmethoxy)	228.1 g/mol	Intermediate in synthesis; no reported bioactivity
5-Bromo-N-[(6-methoxyquinolin-3-yl)methyl]-N-(3-methylphenyl)nicotinamide	C₂₄H₂₁BrN₃O₂	5-Br, quinolinyl, 3-methylphenyl	470.35 g/mol	Complex structure; possible CNS or anticancer activity
Methyl 5-bromo-2-methoxynicotinate	C₈H₈BrNO₃	5-Br, 2-methoxy, methyl ester	246.06 g/mol	Ester precursor; lower metabolic stability
5-Bromo-2-(cyclopropylmethoxy)benzonitrile	C₁₁H₁₀BrNO	5-Br, 2-(cyclopropylmethoxy), nitrile	260.11 g/mol	Nitrile group for click chemistry or probes
5-Bromo-2-[(2-chloro-4-iodophenyl)amino]-N-(cyclopropylmethoxy)benzamide	C₁₇H₁₃BrClF₂IN₂O₂	Halogen-rich (Br, Cl, I), cyclopropylmethoxy	~630.5 g/mol	MEK inhibitor; anticancer applications

Notes:

• Structural Variations : The substitution pattern (e.g., cyclopropylmethoxy vs. methoxy) significantly impacts lipophilicity and binding affinity. For instance, cyclopropylmethoxy groups improve membrane permeability compared to methoxy groups .
• Bioactivity : Halogenated analogs (e.g., the MEK inhibitor in ) demonstrate that bromine and other halogens enhance target engagement via hydrophobic interactions.
• Synthetic Utility : Compounds like 5-Bromo-2-(cyclopropylmethoxy)pyridine serve as intermediates for coupling reactions (e.g., Suzuki-Miyaura) due to their reactive bromine substituent .

Biological Activity

5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide is a heterocyclic organic compound with a unique structural framework that includes a bromine atom, a cyclopropylmethoxy group, and a nicotinamide moiety. Its molecular formula is C$_{11}$H$_{14}$BrN$_2$O$_2$, and it has a molecular weight of approximately 284.14 g/mol. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in enzyme inhibition and interactions with various molecular targets.

The biological activity of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide primarily revolves around its ability to interact with specific enzymes and receptors. Preliminary studies suggest that the compound may act as an enzyme inhibitor, potentially affecting metabolic pathways critical for cellular function. The presence of the bromine atom and the cyclopropylmethoxy group enhances its binding affinity to target proteins, which is crucial for its biological efficacy.

Enzyme Inhibition Studies

Research indicates that this compound may inhibit key enzymes involved in various biochemical pathways. For instance, studies have shown that it can affect the activity of enzymes linked to cancer proliferation and inflammatory responses. The compound's structural features contribute to its interaction with active sites on these enzymes, leading to altered enzymatic activity.

Table: Summary of Enzyme Inhibition Studies

Enzyme Target	Effect of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide	References
Protein Kinase B (Akt)	Inhibition of phosphorylation pathways involved in cell survival
Dihydrofolate Reductase	Reduced activity, leading to decreased cell proliferation
IKK/NF-κB Signaling Pathway	Modulation of inflammatory cytokine signaling

Case Studies

• Cancer Treatment : A study explored the use of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide as a potential therapeutic agent against proliferative diseases such as cancer. It was found that the compound could synergize with other treatments to enhance apoptosis in cancer cells resistant to conventional therapies .
• Inflammatory Diseases : Another investigation highlighted the role of this compound in modulating inflammatory responses by inhibiting the IKK/NF-κB signaling pathway, which is often upregulated in chronic inflammatory conditions. The results indicated that treatment with this compound could lead to a significant reduction in pro-inflammatory cytokines .

Pharmacological Applications

The unique properties of 5-Bromo-2-(cyclopropylmethoxy)-N-methylnicotinamide make it a candidate for further pharmacological exploration in various therapeutic areas:

• Oncology : As an enzyme inhibitor, it may be useful in developing treatments for cancers characterized by aberrant signaling pathways.
• Inflammation : Its ability to modulate inflammatory responses positions it as a potential treatment for autoimmune diseases.